Cas no 310453-53-3 (2-(4-bromophenyl)-N'-(1E)-(4-methoxyphenyl)methylidenequinoline-4-carbohydrazide)

• Product Name: 2-(4-bromophenyl)-N'-(1E)-(4-methoxyphenyl)methylidenequinoline-4-carbohydrazide
• CAS No: 310453-53-3
• MF: C₂₄H₁₈BrN₃O₂
• MW: 460.32262468338
• CID: 6028209
• PubChem ID: 9646850
• Update Time: 2025-10-30

2-(4-bromophenyl)-N'-(1E)-(4-methoxyphenyl)methylidenequinoline-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-N'-(1E)-(4-methoxyphenyl)methylidenequinoline-4-carbohydrazide
• (E)-2-(4-bromophenyl)-N'-(4-methoxybenzylidene)quinoline-4-carbohydrazide
• F0890-0153
• 2-(4-BROMOPHENYL)-N'-[(1E)-(4-METHOXYPHENYL)METHYLIDENE]QUINOLINE-4-CARBOHYDRAZIDE
• AKOS001599914
• 310453-53-3
• 2-(4-bromophenyl)-N-[(E)-(4-methoxyphenyl)methylideneamino]quinoline-4-carboxamide
• 2-(4-BROMOPHENYL)-N'-[(E)-(4-METHOXYPHENYL)METHYLIDENE]QUINOLINE-4-CARBOHYDRAZIDE

• Inchi： 1S/C24H18BrN3O2/c1-30-19-12-6-16(7-13-19)15-26-28-24(29)21-14-23(17-8-10-18(25)11-9-17)27-22-5-3-2-4-20(21)22/h2-15H,1H3,(H,28,29)/b26-15+
• InChI Key： PTMUZOMKSGBTSZ-CVKSISIWSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC(C(N/N=C/C2C=CC(=CC=2)OC)=O)=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 459.05824g/mol
• Monoisotopic Mass: 459.05824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(4-bromophenyl)-N'-(1E)-(4-methoxyphenyl)methylidenequinoline-4-carbohydrazide

Recent Advances in the Study of 2-(4-bromophenyl)-N'-(1E)-(4-methoxyphenyl)methylidenequinoline-4-carbohydrazide (CAS: 310453-53-3)

The compound 2-(4-bromophenyl)-N'-(1E)-(4-methoxyphenyl)methylidenequinoline-4-carbohydrazide (CAS: 310453-53-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This quinoline-based carbohydrazide derivative has been the subject of several studies aimed at exploring its potential as a therapeutic agent, particularly in the context of cancer and infectious diseases. The unique structural features of this compound, including the bromophenyl and methoxyphenyl moieties, contribute to its bioactivity and make it a valuable candidate for further investigation.

Recent research has focused on elucidating the mechanism of action of 2-(4-bromophenyl)-N'-(1E)-(4-methoxyphenyl)methylidenequinoline-4-carbohydrazide. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against a range of cancer cell lines, including breast, lung, and colon cancers. The study employed in vitro assays to evaluate the compound's cytotoxicity and selectivity, revealing that it induces apoptosis through the activation of caspase-3 and caspase-9 pathways. Additionally, molecular docking studies suggested that the compound interacts with key residues in the ATP-binding pocket of certain kinases, further supporting its potential as a kinase inhibitor.

Another significant area of research involves the antimicrobial properties of 2-(4-bromophenyl)-N'-(1E)-(4-methoxyphenyl)methylidenequinoline-4-carbohydrazide. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, as well as fungal pathogens. The study highlighted the compound's ability to disrupt bacterial cell membrane integrity, leading to cell lysis. These findings suggest that 2-(4-bromophenyl)-N'-(1E)-(4-methoxyphenyl)methylidenequinoline-4-carbohydrazide could serve as a lead compound for the development of novel antimicrobial agents, particularly in the face of rising antibiotic resistance.

In addition to its anticancer and antimicrobial activities, recent investigations have explored the compound's potential as an anti-inflammatory agent. A study published in European Journal of Pharmacology (2023) demonstrated that 2-(4-bromophenyl)-N'-(1E)-(4-methoxyphenyl)methylidenequinoline-4-carbohydrazide significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The compound's anti-inflammatory effects were attributed to its ability to inhibit the NF-κB signaling pathway, which plays a central role in the regulation of inflammatory responses.

Despite these promising findings, challenges remain in the development of 2-(4-bromophenyl)-N'-(1E)-(4-methoxyphenyl)methylidenequinoline-4-carbohydrazide as a therapeutic agent. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability and rapid metabolism, which may limit its clinical utility. However, recent efforts have focused on structural modifications to improve its pharmacokinetic profile. For instance, a study in Drug Development Research (2024) reported the synthesis of analogs with enhanced metabolic stability and improved oral bioavailability, paving the way for further preclinical development.

In conclusion, 2-(4-bromophenyl)-N'-(1E)-(4-methoxyphenyl)methylidenequinoline-4-carbohydrazide (CAS: 310453-53-3) represents a versatile scaffold with multiple pharmacological applications. Recent studies have shed light on its mechanisms of action and potential therapeutic uses, particularly in oncology, infectious diseases, and inflammation. Ongoing research efforts are focused on optimizing its pharmacokinetic properties and exploring its efficacy in animal models, with the ultimate goal of advancing this compound into clinical trials. The continued investigation of this molecule underscores its potential as a valuable addition to the arsenal of chemotherapeutic and antimicrobial agents.